N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide

• IUPAC Name: N-[3-[4-(3,4-dimethylphenyl)phthalazin-1-yl]oxyphenyl]acetamide
• InChI: InChI=1S/C24H21N3O2/c1-15-11-12-18(13-16(15)2)23-21-9-4-5-10-22(21)24(27-26-23)29-20-8-6-7-19(14-20)25-17(3)28/h4-14H,1-3H3,(H,25,28)
• InChI Key: BZQWDXLLLNMATD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)OC4=CC=CC(=C4)NC(=O)C)C
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the phthalazine family and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of the AKT and ERK signaling pathways, which are known to be involved in cancer cell growth.
Biochemical and Physiological Effects:
N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the expression of various pro-inflammatory cytokines, including TNF-α and IL-6. Additionally, it has been shown to induce apoptosis in various cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide is its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, it is relatively easy to synthesize and has a high degree of purity. However, one of the limitations of this compound is its low solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide. One of the most significant areas of research is the development of more efficient synthesis methods that can produce higher yields of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Finally, more studies are needed to evaluate the safety and efficacy of this compound in vivo, which can help to determine its potential as a therapeutic agent for cancer and inflammatory diseases.

Synthesis Methods

The synthesis of N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide involves several steps. The first step is the synthesis of 4-(3,4-dimethylphenyl)phthalazin-1-ol, which is achieved by reacting 3,4-dimethylaniline with phthalic anhydride. The resulting product is then reacted with 4-bromoanisole to form 4-(3,4-dimethylphenyl)phthalazin-1-yl 4-methoxyphenyl ether. Finally, this compound is reacted with N-(3-bromophenyl)acetamide to obtain N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide.

Scientific Research Applications

N-(3-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been found to possess significant anti-cancer properties and has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, it has been found to possess anti-inflammatory properties and has been shown to reduce inflammation in various animal models.